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Compound of Interest

Compound Name: Fructose-alanine-13C6

Cat. No.: B12369100

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fructose-alanine-13C6. The following procedures
ensure safe handling and disposal of this stable isotope-labeled compound.

Hazard Assessment

Fructose-alanine-13C6 is a stable isotope-labeled compound. While the specific Safety Data
Sheet (SDS) for Fructose-alanine-13C6 is not available, an SDS for the closely related D-
Fructose-13C6 indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS).[1] However, as with any chemical, it is essential to handle
it with care in a laboratory setting. The primary considerations are to prevent contamination of
the sample and to follow standard laboratory safety protocols.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Fructose-alanine-13C6 includes a lab coat,
protective eyewear, long pants, and closed-toe shoes.[2] This should be supplemented with
appropriate gloves.
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PPE Item Specification Rationale

) Safety glasses with side Protects eyes from potential
Eye and Face Protection )
shields or goggles. splashes or aerosols.[2][3]

Provides a barrier against

incidental contact and prevents
Hand Protection Disposable nitrile gloves. contamination of the sample.

[2][4] It is recommended to

change gloves frequently.[4]

Protects skin and clothing from

Body Protection A clean lab coat. ] ]
potential spills.[3][4][5]

) If handling large quantities or if
Not generally required under ]
) ) ) dust is generated, a dust
Respiratory Protection normal use with adequate ) )
respirator may be appropriate.

[6]

ventilation.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Fructose-alanine-13C6 from
receipt to use.

» Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Store in a cool, dry, and well-ventilated area in its original, tightly sealed container.[7]
e Preparation:

o Work in a clean, designated area, such as a laminar flow hood, to minimize the risk of
contamination.[4]

o Wipe down all equipment (e.g., pipettes, spatulas, weighing boats) with 70% ethanol
before use.[5]

o Don the appropriate PPE as listed in the table above.
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» Weighing and Aliquoting:
o Use a calibrated microbalance for accurate measurement.[5]
o Handle the solid compound carefully to avoid generating dust.
o If preparing solutions, add the solvent to the weighed compound slowly.
e Experimental Use:
o Keep containers closed when not in use to prevent contamination.
o Avoid contact with skin and eyes.[7]
o Do not eat, drink, or smoke in the laboratory area.[7][8]
Disposal Plan
Waste disposal must adhere to local, state, and federal regulations.
e Unused Product:
o Dispose of the chemical in its original container if possible.
o Do not mix with other waste.

o Consult with your institution's environmental health and safety (EHS) office for specific
disposal instructions.

e Contaminated Materials:

o Dispose of contaminated lab supplies (e.qg., pipette tips, gloves, weighing boats) in a
designated chemical waste container.

o Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
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The following table summarizes key quantitative data for D-Fructose, a component of the target
molecule. Specific data for Fructose-alanine-13C6 is not available, but these values provide a
useful reference.

Property Value Source
Melting Point 103-105 °C [7]
Molecular Weight 180.16 g/mol [6]
Solubility Soluble in cold water [6]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Fructose-alanine-13C6 in
a laboratory setting.
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Caption: Workflow for Safe Handling of Fructose-alanine-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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